Cas no 1694244-37-5 (1-Acetamido-3-methoxycyclobutane-1-carboxylic acid)

1-Acetamido-3-methoxycyclobutane-1-carboxylic acid is a specialized cyclobutane derivative featuring both acetamido and methoxy functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its rigid cyclobutane ring structure provides steric constraints that can influence molecular conformation, potentially enhancing selectivity in drug design. The presence of the carboxylic acid group allows for further derivatization, while the methoxy and acetamido moieties offer additional sites for chemical modification. This compound is particularly useful in the development of peptidomimetics and bioactive molecules, where its unique scaffold can contribute to improved metabolic stability or binding affinity. Suitable for controlled reactions under standard laboratory conditions.
1-Acetamido-3-methoxycyclobutane-1-carboxylic acid structure
1694244-37-5 structure
Product Name:1-Acetamido-3-methoxycyclobutane-1-carboxylic acid
CAS No:1694244-37-5
MF:C8H13NO4
MW:187.193122625351
MDL:MFCD29931633
CID:5672882
PubChem ID:106822730
Update Time:2025-05-19

1-Acetamido-3-methoxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1694244-37-5
    • EN300-2664695
    • 1-acetamido-3-methoxycyclobutane-1-carboxylic acid
    • 2680859-89-4
    • (1s,3s)-1-acetamido-3-methoxycyclobutane-1-carboxylic acid
    • EN300-6167044
    • 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid
    • MDL: MFCD29931633
    • Inchi: 1S/C8H13NO4/c1-5(10)9-8(7(11)12)3-6(4-8)13-2/h6H,3-4H2,1-2H3,(H,9,10)(H,11,12)
    • InChI Key: HVRSFSILVNSLLX-UHFFFAOYSA-N
    • SMILES: O(C)C1CC(C(=O)O)(C1)NC(C)=O

Computed Properties

  • Exact Mass: 187.08445790g/mol
  • Monoisotopic Mass: 187.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 75.6Ų

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Additional information on 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid

Comprehensive Guide to 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid (CAS No. 1694244-37-5)

1-Acetamido-3-methoxycyclobutane-1-carboxylic acid (CAS No. 1694244-37-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This cyclobutane derivative features an acetamido group and a methoxy group, making it a versatile intermediate for drug discovery and development. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in medicinal chemistry and as a building block for more complex molecules.

The molecular structure of 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid includes a cyclobutane ring, which is known for its unique conformational properties. The presence of both carboxylic acid and amide functional groups enhances its reactivity, allowing it to participate in various chemical transformations. This makes it particularly valuable in the synthesis of novel therapeutic agents, especially in the fields of oncology and neurology, where cyclobutane-containing compounds are being explored for their bioactivity.

One of the key reasons for the growing popularity of CAS No. 1694244-37-5 is its role in the development of small-molecule inhibitors. With the rise of personalized medicine and targeted therapies, researchers are actively seeking new chemical entities that can modulate specific biological pathways. The structural features of this compound make it a promising candidate for such applications, particularly in the design of enzyme inhibitors and receptor modulators.

In addition to its pharmaceutical applications, 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid is also being investigated for its potential in peptide synthesis. The compound’s ability to act as a protected amino acid derivative makes it useful in solid-phase peptide synthesis (SPPS), a technique widely used in the production of therapeutic peptides. This aligns with the current trend of exploring peptide-based drugs for treating metabolic disorders and infectious diseases.

The synthesis of 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for producing this compound, such as catalytic processes and solvent-free reactions. These innovations are critical for reducing the environmental impact of chemical manufacturing while maintaining high yields and purity.

From a market perspective, the demand for CAS No. 1694244-37-5 is expected to grow steadily, driven by its applications in drug discovery and biotechnology. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing high-quality intermediates like this to accelerate their R&D pipelines. Furthermore, the compound’s relevance in AI-driven drug discovery platforms highlights its importance in modern pharmaceutical innovation.

For researchers working with 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structural integrity.

In summary, 1-Acetamido-3-methoxycyclobutane-1-carboxylic acid (CAS No. 1694244-37-5) is a valuable chemical intermediate with broad applications in pharmaceutical research and peptide synthesis. Its unique structural properties and compatibility with modern drug discovery approaches make it a compound of significant interest. As the industry continues to evolve, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.

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